Cas no 956935-25-4 (3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine)

• Product Name: 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine
• CAS No: 956935-25-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD08457370
• CID: 2951850
• PubChem ID: 16394805
• Update Time: 2025-05-20

3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-甲基-1-(4-甲苄基)-1H-吡唑-5-胺
• 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine
• 5-methyl-2-[(4-methylphenyl)methyl]pyrazol-3-amine
• 3-methyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-5-amine
• STK263686
• 5-Methyl-2-(4-methylbenzyl)-2H-pyrazol-3-ylamine
• 1H-pyrazol-5-amine, 3-methyl-1-[(4-methylphenyl)methyl]-
• MFCD08457370
• LS-05069
• AKOS002160541
• CCG-275759
• EN300-230836
• SCHEMBL22632858
• ALBB-016322
• CS-0240983
• 956935-25-4
• H31476

• MDL： MFCD08457370
• Inchi： 1S/C12H15N3/c1-9-3-5-11(6-4-9)8-15-12(13)7-10(2)14-15/h3-7H,8,13H2,1-2H3
• InChI Key： VMZUPYIEUSWZSU-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C)=N1)N)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 201.126597491Da
• Monoisotopic Mass: 201.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8

3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine

Introduction to 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine (CAS No. 956935-25-4) and Its Emerging Applications in Chemical Biology

3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine, identified by the CAS number 956935-25-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its versatility in medicinal chemistry and drug discovery. The presence of both methyl and benzyl substituents, along with the pyrazole core, contributes to its distinctive chemical profile, making it a promising candidate for further exploration in various therapeutic areas.

The pyrazole moiety is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This structural feature imparts a range of electronic and steric properties that can be exploited for the design of bioactive molecules. In particular, 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine exhibits a balance of lipophilicity and polarizability, which are critical factors in determining the compound's ability to interact with biological targets. Such characteristics make it an attractive starting point for developing novel pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine with various biological targets with high accuracy. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory agents. Additionally, the 4-methylbenzyl group introduces a hydrophobic region that could facilitate interactions with membrane-bound receptors, suggesting potential applications in neuropharmacology.

In vitro studies have begun to unravel the mechanistic aspects of 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine's interactions with biological systems. Initial experiments indicate that the compound can modulate the activity of certain kinases, which are key players in cell signaling pathways. The ability to influence kinase activity is particularly relevant given the central role these enzymes play in processes such as cell proliferation, differentiation, and apoptosis. Furthermore, preliminary data suggest that 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine may exhibit cytotoxic effects against certain cancer cell lines, although further research is needed to confirm these findings and elucidate the underlying mechanisms.

The synthesis of 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine represents another area of interest within the chemical community. The development of efficient synthetic routes not only facilitates access to this compound for research purposes but also allows for structural modifications aimed at optimizing its biological activity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to enhance both yield and selectivity. These advances are crucial for enabling high-throughput screening programs and accelerating the discovery process.

As our understanding of complex biological systems continues to grow, so does the demand for innovative tools to study them. Compounds like 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine serve as valuable probes for dissecting molecular mechanisms and identifying novel therapeutic targets. The integration of experimental data with computational modeling has become increasingly important in this context, allowing researchers to validate hypotheses and guide further investigations.

The potential applications of 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and materials with specialized functions. As research progresses, it is likely that new uses for this compound will be uncovered, further solidifying its importance in both academic and industrial settings.

In conclusion, 3-methyl-1-(4-methylbenzyl)-1H-pyrazol-5-amine (CAS No. 956935-25-4) represents a fascinating example of how structural diversity can be leveraged to discover bioactive molecules with significant therapeutic potential. Its emerging applications in chemical biology highlight the importance of continued research into heterocyclic compounds like pyrazoles. As our knowledge base expands and new technologies emerge, compounds such as this one will undoubtedly play a pivotal role in advancing our understanding of life processes and developing innovative solutions to global health challenges.